Cas no 15607-07-5 (1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-, 2-oxide)

1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-, 2-oxide structure
15607-07-5 structure
Product Name:1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-, 2-oxide
CAS No:15607-07-5
MF:C8H18N3OP
MW:203.221782207489
CID:194453
PubChem ID:269911
Update Time:2025-04-19

1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Diazaphospholidine,1,3-dimethyl-2-(1-pyrrolidinyl)-, 2-oxide
    • 1,3-dimethyl-2-pyrrolidin-1-yl-1,3,2λ<sup>5</sup>-diazaphospholidine 2-oxide
    • 2-N-Pyrrolidino-2-oxo-1,3-dimethyl-1,3,2-diazaphospholan
    • 2-Oxo-2-pyrrolidino-1,3-dimethyl-1,3,2-diazaphospholan
    • NSC-111605
    • 1,3-dimethyl-2-(pyrrolidin-1-yl)-1,3,2-diazaphospholidine 2-oxide
    • DTXSID40296804
    • NSC111605
    • 15607-07-5
    • Inchi: 1S/C8H18N3OP/c1-9-7-8-10(2)13(9,12)11-5-3-4-6-11/h3-8H2,1-2H3
    • InChI Key: WVHAAFZAEUOUPZ-UHFFFAOYSA-N
    • SMILES: P1(N(C)CCN1C)(N1CCCC1)=O

Computed Properties

  • Exact Mass: 203.11900
  • Monoisotopic Mass: 203.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 307.7°C at 760 mmHg
  • Flash Point: 139.9°C
  • Refractive Index: 1.543
  • PSA: 36.60000
  • LogP: 0.88120
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